Cas no 72120-58-2 (4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-)

4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro- structure
72120-58-2 structure
Product Name:4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-
CAS No:72120-58-2
MF:C12H16O4
MW:224.253044128418
CID:564730
PubChem ID:255595
Update Time:2025-04-19

4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro-
    • EINECS 276-350-5
    • octahydro-4,7-methano-1H-indene-5,-dicarboxylic acid
    • octahydro-4H-4,7-methanoindene-4,5-dicarboxylic acid
    • DTXSID50992840
    • NSC 81249
    • 4,7-Methanoindan-2,5-dicarboxylic acid, hexahydro-
    • 87324-44-5
    • MLS002694415
    • octahydro-1h-4,7-methanoindene-2,5-dicarboxylic acid
    • CHEMBL1873880
    • SMR001560344
    • NSC-81249
    • 72120-58-2
    • HMS3089M20
    • SCHEMBL7517038
    • NSC81249
    • 4,7-Methano-1H-indene-2,5-dicarboxylic acid, octahydro-
    • Inchi: 1S/C12H16O4/c13-11(14)6-3-7-5-1-9(8(7)4-6)10(2-5)12(15)16/h5-10H,1-4H2,(H,13,14)(H,15,16)
    • InChI Key: RKLMSTQEVORNHJ-UHFFFAOYSA-N
    • SMILES: OC(C1CC2CC1C1CC(C(=O)O)CC12)=O

Computed Properties

  • Exact Mass: 224.105
  • Monoisotopic Mass: 224.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Rose pink powder
  • Density: 1.413
  • Boiling Point: 433.4°Cat760mmHg
  • Flash Point: 230.1°C

4,7-Methano-1H-indene-5,?-dicarboxylicacid, octahydro- Security Information

  • Storage Condition:Keep it tightly closed Store in a cool, dry place Stored in nitrogen
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD